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For Researchers, Scientists, and Drug Development Professionals

Locked Nucleic Acid (LNA) chemistry represents a significant advancement in oligonucleotide
synthesis, offering unprecedented control over the properties of synthetic DNA and RNA. This
technical guide provides an in-depth exploration of the core principles of LNA chemistry,
detailed experimental protocols, and a summary of key quantitative data to empower
researchers in the development of next-generation oligonucleotide-based diagnostics and
therapeutics.

The Core of LNA Chemistry: A Conformational Lock
for Enhanced Performance

Locked Nucleic Acid is a class of nucleic acid analogues where the ribose sugar is
conformationally "locked" by a methylene bridge connecting the 2'-oxygen and the 4'-carbon.[1]
[2] This structural constraint pre-organizes the sugar into a rigid C3'-endo (RNA-like)
conformation, leading to a significant increase in the binding affinity of LNA-containing
oligonucleotides for their complementary DNA or RNA targets.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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